Toward artificial ion channels: self-assembled nanotubes from calix[4]arene–guanosine conjugatesElectronic supplementary information (ESI) available: experimental and synthetic details. See http://www.rsc.org/suppdata/cc/b0/b007332f/
Chemical Communications Pub Date: 2000-11-21 DOI: 10.1039/B007332F
Abstract
In the presence of Na+, a 1,3-alternate-calix[4]arene bearing four guanosine units forms a self-assembled nanotube.
Recommended Literature
- [1] Fibrous polyaniline@manganese oxide nanocomposites as supercapacitor electrode materials and cathode catalysts for improved power production in microbial fuel cells†
- [2] A novel label-free terbium(iii)-aptamer based aptasensor for ultrasensitive and highly specific detection of acute lymphoma leukemia cells
- [3] Solvent-dependent dual fluorescence of the push–pull system 2-diethylamino-7-nitrofluorene†
- [4] Protein–DNA interactions in high speed AFM: single molecule diffusion analysis of human RAD54†
- [5] Front cover
- [6] Returns of analyses made under the Sale of Food and Drugs' Act
- [7] PLED devices containing triphenylamine-derived polyurethanes as hole-transporting layers exhibit high current efficiencies†
- [8] Application of lamellar nickel hydroxide membrane as a tunable platform for ionic thermoelectric studies†
- [9] Ferricyanide-based analysis of aqueous lignin suspension revealed sequestration of water-soluble lignin moieties†
- [10] A novel cell-scale bio-nanogenerator based on electron–ion interaction for fast light power conversion†
